![molecular formula C14H20BrN3O B7460909 N-(4-bromophenyl)-4-propan-2-ylpiperazine-1-carboxamide](/img/structure/B7460909.png)
N-(4-bromophenyl)-4-propan-2-ylpiperazine-1-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(4-bromophenyl)-4-propan-2-ylpiperazine-1-carboxamide is a chemical compound that has been studied for its potential therapeutic applications. It is a piperazine derivative that has shown promising results in scientific research. In
Mechanism of Action
The mechanism of action of N-(4-bromophenyl)-4-propan-2-ylpiperazine-1-carboxamide is not fully understood. It is believed to act on the central nervous system by modulating the activity of neurotransmitters such as serotonin and dopamine. It has also been shown to have an affinity for sigma-1 receptors, which are involved in the regulation of various physiological processes.
Biochemical and Physiological Effects:
This compound has been shown to have anti-inflammatory and analgesic effects in animal models. It has also been shown to have anxiolytic and antidepressant effects. In addition, it has been shown to have an affinity for sigma-1 receptors, which are involved in the regulation of various physiological processes such as cell proliferation, differentiation, and survival.
Advantages and Limitations for Lab Experiments
One advantage of using N-(4-bromophenyl)-4-propan-2-ylpiperazine-1-carboxamide in lab experiments is its potential therapeutic applications. It has been shown to have anti-inflammatory and analgesic effects in animal models, which could be useful in the development of new drugs. However, one limitation is that the mechanism of action is not fully understood, which makes it difficult to design experiments to test its effects.
Future Directions
There are several future directions for the study of N-(4-bromophenyl)-4-propan-2-ylpiperazine-1-carboxamide. One area of research could be the development of new drugs based on its anti-inflammatory and analgesic effects. Another area of research could be the investigation of its potential use in the treatment of anxiety and depression. In addition, further studies could be conducted to understand the mechanism of action and its affinity for sigma-1 receptors.
Synthesis Methods
The synthesis of N-(4-bromophenyl)-4-propan-2-ylpiperazine-1-carboxamide can be achieved through a multi-step process. The starting material for the synthesis is 4-bromoaniline, which is reacted with 2-chloro-N-(propan-2-yl)acetamide to form N-(4-bromophenyl)-2-chloroacetamide. This intermediate is then reacted with piperazine to form this compound. The final product is obtained through purification by recrystallization.
Scientific Research Applications
N-(4-bromophenyl)-4-propan-2-ylpiperazine-1-carboxamide has been studied for its potential therapeutic applications. It has been shown to have anti-inflammatory and analgesic effects in animal models. It has also been studied for its potential use in the treatment of anxiety and depression. In addition, it has been investigated for its potential use as a radioligand in imaging studies.
properties
IUPAC Name |
N-(4-bromophenyl)-4-propan-2-ylpiperazine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20BrN3O/c1-11(2)17-7-9-18(10-8-17)14(19)16-13-5-3-12(15)4-6-13/h3-6,11H,7-10H2,1-2H3,(H,16,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WBLRSQMQWVJQCD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N1CCN(CC1)C(=O)NC2=CC=C(C=C2)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20BrN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.